Cas no 1354235-84-9 ((1R,2S)-2-{[2-(trifluoromethyl)phenyl]carbamoyl}cyclohexane-1-carboxylic acid)

• Product Name: (1R,2S)-2-{[2-(trifluoromethyl)phenyl]carbamoyl}cyclohexane-1-carboxylic acid
• CAS No: 1354235-84-9
• MF: C₁₅H₁₆F₃NO₃
• MW: 315.287654876709
• CID: 4592255
• Update Time: 2025-06-10

(1R,2S)-2-{[2-(trifluoromethyl)phenyl]carbamoyl}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-([2-(TRIFLUOROMETHYL)ANILINO]CARBONYL)CYCLOHEXANECARBOXYLIC ACID
• (1R,2S)-2-{[2-(trifluoromethyl)phenyl]carbamoyl}cyclohexane-1-carboxylic acid

• Inchi： 1S/C15H16F3NO3/c16-15(17,18)11-7-3-4-8-12(11)19-13(20)9-5-1-2-6-10(9)14(21)22/h3-4,7-10H,1-2,5-6H2,(H,19,20)(H,21,22)/t9-,10+/m0/s1
• InChI Key： HPVQBLAIZMVNQY-VHSXEESVSA-N
• SMILES： [C@@H]1(C(O)=O)CCCC[C@@H]1C(NC1=CC=CC=C1C(F)(F)F)=O

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 493.1±45.0 °C at 760 mmHg
• Flash Point: 252.0±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(1R,2S)-2-{[2-(trifluoromethyl)phenyl]carbamoyl}cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1R,2S)-2-{[2-(trifluoromethyl)phenyl]carbamoyl}cyclohexane-1-carboxylic acid

Research Brief on (1R,2S)-2-{[2-(Trifluoromethyl)phenyl]carbamoyl}cyclohexane-1-carboxylic Acid (CAS: 1354235-84-9)

In recent years, the compound (1R,2S)-2-{[2-(trifluoromethyl)phenyl]carbamoyl}cyclohexane-1-carboxylic acid (CAS: 1354235-84-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclohexane derivative, characterized by its trifluoromethylphenyl carbamoyl moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The unique structural features of this compound, including its stereochemistry and the presence of the trifluoromethyl group, contribute to its distinctive pharmacological properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of (1R,2S)-2-{[2-(trifluoromethyl)phenyl]carbamoyl}cyclohexane-1-carboxylic acid. One key area of investigation has been its role as a potential inhibitor of enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for cyclooxygenase-2 (COX-2), with a selectivity profile that suggests reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and the COX-2 active site, highlighting the importance of the trifluoromethyl group in enhancing binding affinity.

Another notable advancement in the research of (1R,2S)-2-{[2-(trifluoromethyl)phenyl]carbamoyl}cyclohexane-1-carboxylic acid is its application in the development of novel anticancer agents. A preclinical study conducted by a team at the National Cancer Institute (NCI) in 2024 reported that this compound exhibits potent antiproliferative effects against certain cancer cell lines, particularly those with upregulated fatty acid synthase (FASN) activity. The researchers proposed that the compound's ability to disrupt lipid metabolism in cancer cells could be leveraged for targeted therapy, especially in tumors reliant on de novo lipogenesis. Further in vivo studies are currently underway to evaluate its efficacy and safety profile in animal models.

The synthesis and optimization of (1R,2S)-2-{[2-(trifluoromethyl)phenyl]carbamoyl}cyclohexane-1-carboxylic acid have also been the subject of recent research. A 2023 paper in Organic Process Research & Development detailed a scalable and enantioselective synthetic route for this compound, achieving a high yield and excellent optical purity. The authors emphasized the importance of chiral auxiliary-mediated asymmetric synthesis in ensuring the correct stereochemistry, which is critical for the compound's biological activity. Additionally, computational chemistry approaches have been employed to predict and optimize the compound's physicochemical properties, such as solubility and metabolic stability, to enhance its drug-like characteristics.

Despite these promising developments, challenges remain in the clinical translation of (1R,2S)-2-{[2-(trifluoromethyl)phenyl]carbamoyl}cyclohexane-1-carboxylic acid. Pharmacokinetic studies have indicated that the compound exhibits moderate oral bioavailability, necessitating further structural modifications or formulation strategies to improve its absorption and distribution. Moreover, the potential for off-target effects and drug-drug interactions requires thorough investigation in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials, particularly for indications such as chronic inflammation and oncology.

In conclusion, (1R,2S)-2-{[2-(trifluoromethyl)phenyl]carbamoyl}cyclohexane-1-carboxylic acid (CAS: 1354235-84-9) represents a versatile and pharmacologically interesting molecule with broad therapeutic potential. Ongoing research continues to uncover its mechanisms of action and optimize its properties for clinical use. As the field advances, this compound may emerge as a valuable tool for addressing unmet medical needs in inflammation, cancer, and beyond.